4-Benzyloxybutanamidine hydrochloride

• CAS No.: 85173-92-8
• Molecular Formula: C11H17ClN2O
• Molecular Weight: 228.72 g/mol
• IUPAC Name: 4-phenylmethoxybutanimidamide;hydrochloride
• InChI: InChI=1S/C11H16N2O.ClH/c12-11(13)7-4-8-14-9-10-5-2-1-3-6-10;/h1-3,5-6H,4,7-9H2,(H3,12,13);1H
• InChI Key: WGRPLQHUIKFCPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COCCCC(=N)N.Cl

Description

4-Benzyloxybutanamidine hydrochloride is a useful research compound. Its molecular formula is C11H17ClN2O and its molecular weight is 228.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 4-benzyloxybutyronitrile (16.5 g.) and EtOH (8.6 g.) in CH2Cl2 (100 ml.) was saturated with HCl gas at 0° and the mixture kept at 0° for 6 days. The resulting suspension was evaporated to dryness in vacuo and the residue was slurried with dry ether. The insoluble solid was added to 40% aqueous K2CO3 (120 g.) at 0° and the oil which separated was extracted with CH2Cl2 (2×100 ml.). The CH2Cl2 layer was washed with a little water, brine and then dried to give the crude imidate (14 g.). This was stirred with NH4Cl (3.5 g.) in MeOH (100 ml.) for 24 hours and the solution was evaporated to give a crude sample (14.6 g.) of 4-benzyloxybutanamidine hydrochloride.